
Personal protective equipment for handling 4-
(N,N-Dimethylaminocarbonyl)phenylboronic acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:

4-(N,N-

Dimethylaminocarbonyl)phenylbor

onic acid

Cat. No.: B151642 Get Quote

Safe Handling and Disposal of 4-(N,N-
Dimethylaminocarbonyl)phenylboronic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

4-(N,N-Dimethylaminocarbonyl)phenylboronic acid. Adherence to these procedures is

critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Physicochemical
Properties
While specific toxicity data for 4-(N,N-Dimethylaminocarbonyl)phenylboronic acid is not

readily available, it should be handled as a hazardous chemical.[1] Boronic acids, as a class,

can be irritants. The Safety Data Sheet (SDS) for similar compounds indicates potential for skin

and eye irritation.[2]
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Property Value

Molecular Formula C9H12BNO3[3]

Molecular Weight 193.007 g/mol [3]

Purity 95%[3]

Appearance Solid (powder)

Storage
Keep containers tightly closed in a dry, cool, and

well-ventilated place.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure.[5] The

following PPE is mandatory when handling 4-(N,N-Dimethylaminocarbonyl)phenylboronic
acid:

PPE Category Specifications Rationale

Eye and Face Protection
Chemical splash goggles or a

face shield.[6]

Protects against dust particles

and splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[7]

Prevents skin contact and

potential irritation.[2]

Body Protection
A lab coat or chemical-

resistant apron.[8]

Protects skin and personal

clothing from contamination.[9]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust

formation is likely or if working

outside of a fume hood.[4][8]

Prevents inhalation of airborne

particles.

Operational Plan: Step-by-Step Handling
Procedures
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Ventilation: All handling of 4-(N,N-Dimethylaminocarbonyl)phenylboronic acid powder

should be conducted in a certified chemical fume hood to minimize inhalation exposure.[10]

Ensure the fume hood has proper airflow.[10]

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.[4]

Upon receipt, inspect the container for any damage.

Label the container with the date of receipt and the user's initials.[11]

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.[4]

Preparation: Before handling, ensure all necessary PPE is donned correctly.[10]

Weighing:

Use a balance inside the fume hood to weigh the desired amount of the compound.

To minimize waste, weigh out only the amount of chemical you will need.[11][12] Do not

return excess chemical to the original container.[13][14]

Use a spatula or scoopula for transferring the solid.[11] Avoid creating dust.[4]

Transferring:

When transferring the powder to a reaction vessel, use a powder funnel to prevent spills.

[14]

If any residue remains on the weighing boat, it can be rinsed into the reaction vessel with

a small amount of the reaction solvent.[14]

Keep containers closed when not in use.[7]

Disposal Plan
Chemical waste must be managed responsibly to protect personnel and the environment.[15]
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Waste Identification: 4-(N,N-Dimethylaminocarbonyl)phenylboronic acid and any

materials contaminated with it (e.g., gloves, weighing paper, pipette tips) should be treated

as hazardous chemical waste.[1]

Containerization:

Collect solid waste in a designated, leak-proof, and clearly labeled hazardous waste

container.[1]

The label should include "Hazardous Waste," the full chemical name, and any known

hazards.[1]

Do not mix boronic acid waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.[1]

Keep liquid and solid waste separate.[15]

Consult Guidelines: Always adhere to your institution's EHS guidelines and local regulations

for hazardous waste disposal.[1]

Waste Pickup: Arrange for the collection of the hazardous waste container by your

institution's authorized waste management service.

Emergency Procedures
Spill:

If a spill occurs within the fume hood, contain it.[10]

Wear appropriate PPE, including respiratory protection, to clean up the spill.[10]

Use an absorbent material to collect the spilled solid, and place it in the designated

hazardous waste container.[10]

Clean the spill area thoroughly.

Exposure:
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Skin Contact: Immediately wash the affected area with plenty of soap and water.[16]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[16]

Inhalation: Move the individual to fresh air.[17]

Ingestion: Rinse mouth with water. Do not induce vomiting.[16]

In all cases of exposure, seek medical attention.[16]

Chemical Handling Workflow
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Caption: Workflow for handling 4-(N,N-Dimethylaminocarbonyl)phenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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